![molecular formula C12H24Cl2N2O2 B6222868 1'-methyl-[1,4'-bipiperidine]-2-carboxylic acid dihydrochloride CAS No. 2758000-12-1](/img/no-structure.png)
1'-methyl-[1,4'-bipiperidine]-2-carboxylic acid dihydrochloride
Overview
Description
1-methyl-[1,4'-bipiperidine]-2-carboxylic acid dihydrochloride, commonly known as MBCD, is an organic compound used in a wide variety of scientific research applications. MBCD is a derivative of piperidine, an organic compound belonging to the family of alkaloids, which are characterized by their nitrogen-containing heterocyclic rings. MBCD is a white, crystalline solid, with a molecular weight of 243.21 g/mol and a melting point of approximately 248 °C. It is soluble in water, dimethylformamide, and dimethyl sulfoxide, and slightly soluble in ethanol.
Scientific Research Applications
MBCD has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of heterocyclic compounds, and as a ligand for the preparation of coordination complexes. It is also used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and antifungal agents. In addition, MBCD is used in the synthesis of polymers, dyes, and other organic compounds.
Mechanism of Action
MBCD is believed to act as a proton acceptor, forming a covalent bond with the protonated substrate. This covalent bond is then broken, releasing the protonated substrate and allowing for further reactions to take place. In addition, it is believed that MBCD can act as a Lewis acid, forming a complex with the substrate and facilitating the transfer of electrons.
Biochemical and Physiological Effects
MBCD is known to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450s. In addition, MBCD has been found to inhibit the activity of proteases, which are enzymes involved in the breakdown of proteins. MBCD has also been shown to have anti-inflammatory, antioxidant, and anticancer properties.
Advantages and Limitations for Lab Experiments
MBCD has several advantages for lab experiments. It is relatively inexpensive and readily available, making it a cost-effective choice for researchers. In addition, it has a wide range of applications in organic synthesis, making it a versatile reagent for many different types of experiments. However, MBCD also has some limitations. It is highly toxic and can cause skin and eye irritation, and should be handled with care. In addition, it is not soluble in many organic solvents, making it difficult to use in some experiments.
Future Directions
For research include the development of new synthesis methods, the exploration of its potential applications in drug discovery, and the investigation of its biochemical and physiological effects. In addition, further research is needed to understand the mechanism of action of MBCD and to identify potential therapeutic uses. Finally, it will be important to develop methods for the safe and effective handling of MBCD in the laboratory.
Synthesis Methods
MBCD can be synthesized through a variety of methods. One of the most common methods of synthesis is the reaction of 1-methylpiperidine-2-carboxylic acid with thionyl chloride to form 1-methyl-[1,4'-bipiperidine]-2-carboxylic acid chloride. This compound is then reacted with anhydrous hydrogen chloride in dichloromethane to form MBCD. This synthesis method is simple and cost-effective, making it an attractive option for many researchers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for compound '1'-methyl-[1,4'-bipiperidine]-2-carboxylic acid dihydrochloride involves the reaction of 1-methylpiperidine-4-carboxylic acid with piperidine in the presence of a dehydrating agent to form 1-methyl-[1,4'-bipiperidine]-2-carboxylic acid. This intermediate is then reacted with hydrochloric acid to form the dihydrochloride salt of the final compound.", "Starting Materials": [ "1-methylpiperidine-4-carboxylic acid", "piperidine", "dehydrating agent", "hydrochloric acid" ], "Reaction": [ "1. 1-methylpiperidine-4-carboxylic acid is reacted with piperidine in the presence of a dehydrating agent, such as thionyl chloride or phosphorus pentoxide, to form 1-methyl-[1,4'-bipiperidine]-2-carboxylic acid.", "2. The intermediate 1-methyl-[1,4'-bipiperidine]-2-carboxylic acid is then reacted with hydrochloric acid to form the dihydrochloride salt of the final compound, '1'-methyl-[1,4'-bipiperidine]-2-carboxylic acid dihydrochloride." ] } | |
CAS RN |
2758000-12-1 |
Product Name |
1'-methyl-[1,4'-bipiperidine]-2-carboxylic acid dihydrochloride |
Molecular Formula |
C12H24Cl2N2O2 |
Molecular Weight |
299.2 |
Purity |
0 |
Origin of Product |
United States |
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